Cas no 2138276-41-0 (Benzeneethanesulfonamide, α-ethyl-N-methyl-)
Benzeneethanesulfonamide, α-ethyl-N-methyl- Chemical and Physical Properties
Names and Identifiers
-
- N-Methyl-1-phenylbutane-2-sulfonamide
- Benzeneethanesulfonamide, α-ethyl-N-methyl-
-
- Inchi: 1S/C11H17NO2S/c1-3-11(15(13,14)12-2)9-10-7-5-4-6-8-10/h4-8,11-12H,3,9H2,1-2H3
- InChI Key: ZPRCIDRKINRWCQ-UHFFFAOYSA-N
- SMILES: S(C(CC)CC1C=CC=CC=1)(NC)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 263
- XLogP3: 2.2
- Topological Polar Surface Area: 54.6
Benzeneethanesulfonamide, α-ethyl-N-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-680152-0.05g |
N-methyl-1-phenylbutane-2-sulfonamide |
2138276-41-0 | 95% | 0.05g |
$338.0 | 2023-03-11 | |
| Enamine | EN300-680152-0.1g |
N-methyl-1-phenylbutane-2-sulfonamide |
2138276-41-0 | 95% | 0.1g |
$505.0 | 2023-03-11 | |
| Enamine | EN300-680152-0.25g |
N-methyl-1-phenylbutane-2-sulfonamide |
2138276-41-0 | 95% | 0.25g |
$721.0 | 2023-03-11 | |
| Enamine | EN300-680152-0.5g |
N-methyl-1-phenylbutane-2-sulfonamide |
2138276-41-0 | 95% | 0.5g |
$1136.0 | 2023-03-11 | |
| Enamine | EN300-680152-1.0g |
N-methyl-1-phenylbutane-2-sulfonamide |
2138276-41-0 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-680152-2.5g |
N-methyl-1-phenylbutane-2-sulfonamide |
2138276-41-0 | 95% | 2.5g |
$2856.0 | 2023-03-11 | |
| Enamine | EN300-680152-5.0g |
N-methyl-1-phenylbutane-2-sulfonamide |
2138276-41-0 | 95% | 5.0g |
$4226.0 | 2023-03-11 | |
| Enamine | EN300-680152-10.0g |
N-methyl-1-phenylbutane-2-sulfonamide |
2138276-41-0 | 95% | 10.0g |
$6266.0 | 2023-03-11 | |
| 1PlusChem | 1P0292DW-50mg |
N-methyl-1-phenylbutane-2-sulfonamide |
2138276-41-0 | 95% | 50mg |
$480.00 | 2023-12-19 | |
| 1PlusChem | 1P0292DW-100mg |
N-methyl-1-phenylbutane-2-sulfonamide |
2138276-41-0 | 95% | 100mg |
$686.00 | 2023-12-19 |
Benzeneethanesulfonamide, α-ethyl-N-methyl- Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on Benzeneethanesulfonamide, α-ethyl-N-methyl-
Introduction to Benzeneethanesulfonamide, α-ethyl-N-methyl- (CAS No. 2138276-41-0)
Benzeneethanesulfonamide, α-ethyl-N-methyl- (CAS No. 2138276-41-0) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique molecular structure, has been studied extensively for its potential applications in drug design and therapeutic interventions. The α-ethyl-N-methyl substitution pattern in its molecular framework contributes to its distinct chemical properties, making it a subject of interest for synthetic chemists and medicinal researchers.
The CAS No. 2138276-41-0 provides a unique identifier for this compound, ensuring accurate documentation and referencing in scientific literature. This numerical code is essential for researchers to locate and verify the compound's properties, synthesis methods, and potential applications. The sulfonamide functional group in Benzeneethanesulfonamide, α-ethyl-N-methyl-, is known for its versatility in medicinal chemistry, often serving as a key moiety in the development of bioactive molecules.
In recent years, the study of sulfonamide derivatives has seen considerable advancements, particularly in the context of their role as pharmacophores. These compounds have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The α-ethyl-N-methyl substitution enhances the compound's solubility and bioavailability, which are critical factors in drug formulation. This modification allows for better interaction with biological targets, potentially improving therapeutic efficacy.
Recent research has highlighted the significance of sulfonamide-based compounds in addressing emerging therapeutic challenges. For instance, studies have demonstrated the potential of Benzeneethanesulfonamide, α-ethyl-N-methyl-, as a lead compound in the development of novel antibiotics. The increasing prevalence of drug-resistant pathogens has underscored the need for innovative chemical entities that can combat these challenges effectively.
The synthesis of Benzeneethanesulfonamide, α-ethyl-N-methyl-, involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. Techniques such as catalytic hydrogenation and nucleophilic substitution play crucial roles in constructing the desired molecular framework.
One of the most compelling aspects of this compound is its potential in drug discovery. The sulfonamide group is highly tunable, allowing chemists to modify its structure to achieve specific biological activities. Researchers have been exploring various derivatives of Benzeneethanesulfonamide, α-ethyl-N-methyl-, to identify new pharmacological targets and develop more effective therapeutic agents. These efforts are part of a broader initiative to address unmet medical needs through innovative chemical solutions.
The pharmacokinetic properties of Benzeneethanesulfonamide, α-ethyl-N-methyl-, have also been a focus of investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for developing safe and effective drugs. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic profiles, making it a promising candidate for further development.
Furthermore, the environmental impact of synthesizing and using this compound has been considered. Sustainable chemistry principles have guided researchers in developing eco-friendly synthetic routes that minimize waste and reduce energy consumption. These efforts align with global initiatives to promote green chemistry practices in pharmaceutical manufacturing.
In conclusion, Benzeneethanesulfonamide, α-ethyl-N-methyl- (CAS No. 2138276-41-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and favorable pharmacological properties make it a valuable asset in the development of new drugs. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in addressing complex medical challenges.
2138276-41-0 (Benzeneethanesulfonamide, α-ethyl-N-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)